Cas no 1003745-56-9 ((2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one)

• Product Name: (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one
• CAS No: 1003745-56-9
• MF: C₁₈H₁₆Cl₂O
• MW: 319.225043296814
• CID: 4675533
• Update Time: 2025-06-10

(2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one
• (E)-1-(2,5-dichlorophenyl)-3-(4-propan-2-ylphenyl)prop-2-en-1-one

• Inchi： 1S/C18H16Cl2O/c1-12(2)14-6-3-13(4-7-14)5-10-18(21)16-11-15(19)8-9-17(16)20/h3-12H,1-2H3/b10-5+
• InChI Key： QRZBTBQLRNCTRX-BJMVGYQFSA-N
• SMILES： ClC1C=CC(=CC=1C(/C=C/C1C=CC(=CC=1)C(C)C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one

Introduction to (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one (CAS No. 1003745-56-9)

(2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one, also known by its CAS number 1003745-56-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a conjugated double bond and functional groups that confer specific biological activities. The compound's molecular formula is C₁₈H₁₆Cl₂O, and it has a molecular weight of approximately 333.22 g/mol.

The chemical structure of (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one is particularly noteworthy due to its potential applications in the development of novel therapeutic agents. The presence of the dichlorophenyl and isopropylphenyl moieties, along with the conjugated double bond, suggests that this compound may exhibit interesting pharmacological properties. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels.

In the context of medicinal chemistry, (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one has been studied for its antioxidant capabilities. Oxidative stress is a major contributor to many chronic diseases, including cardiovascular disease and neurodegenerative disorders. The compound's ability to scavenge free radicals and reduce oxidative damage has been demonstrated in both in vitro and in vivo models. This property could be leveraged to develop new therapeutic strategies for preventing or treating oxidative stress-related conditions.

The pharmacokinetic properties of (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one have also been a focus of recent research. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound's stability under physiological conditions and its ability to cross biological membranes have been evaluated using advanced analytical techniques.

In terms of clinical applications, (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one has shown promise in preclinical studies for the treatment of various diseases. For instance, it has been tested in animal models of pain and inflammation, where it demonstrated significant efficacy in reducing pain responses and inflammatory markers. These findings suggest that further clinical trials are warranted to explore its therapeutic potential in humans.

The safety profile of (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one is another important aspect that has been extensively studied. Toxicological evaluations have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, (2E)-1-(2,5-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one (CAS No. 1003745-56-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments for various diseases.